2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL
Description
2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL is a pyrimidine derivative featuring a hydroxyl group at position 4, an amino group at position 2, and a tetrahydro-2H-pyran-4-yl substituent at position 6. Pyrimidines are heterocyclic aromatic compounds widely studied in medicinal chemistry due to their roles as nucleotide analogs and enzyme inhibitors. This compound’s structural uniqueness lies in its cyclic ether moiety, which may influence pharmacokinetic properties such as metabolic stability and membrane permeability .
Properties
Molecular Formula |
C9H13N3O2 |
|---|---|
Molecular Weight |
195.22 g/mol |
IUPAC Name |
2-amino-4-(oxan-4-yl)-1H-pyrimidin-6-one |
InChI |
InChI=1S/C9H13N3O2/c10-9-11-7(5-8(13)12-9)6-1-3-14-4-2-6/h5-6H,1-4H2,(H3,10,11,12,13) |
InChI Key |
JNLXJJZURZRIBM-UHFFFAOYSA-N |
Canonical SMILES |
C1COCCC1C2=CC(=O)NC(=N2)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL typically involves the condensation of appropriate precursors under controlled conditions. One common method involves the reaction of 2-amino-4-hydroxypyrimidine with tetrahydro-2H-pyran-4-ylamine in the presence of a suitable catalyst. The reaction is usually carried out in an organic solvent such as ethanol or methanol at elevated temperatures to facilitate the formation of the desired product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Catalysts such as palladium or platinum may be employed to accelerate the reaction and improve selectivity .
Chemical Reactions Analysis
Types of Reactions
2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL can undergo various chemical reactions, including:
Oxidation: The hydroxyl group at the 4-position can be oxidized to form a ketone or aldehyde.
Reduction: The pyrimidine ring can be reduced under hydrogenation conditions to yield a dihydropyrimidine derivative.
Substitution: The amino group at the 2-position can participate in nucleophilic substitution reactions with electrophiles.
Common Reagents and Conditions
Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.
Reduction: Hydrogen gas in the presence of a palladium or platinum catalyst.
Substitution: Electrophiles such as alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide.
Major Products
Oxidation: Formation of 2-amino-6-(tetrahydro-2H-pyran-4-yl)pyrimidin-4-one.
Reduction: Formation of 2-amino-6-(tetrahydro-2H-pyran-4-yl)dihydropyrimidin-4-ol.
Substitution: Formation of various substituted pyrimidine derivatives depending on the electrophile used.
Scientific Research Applications
2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL has several scientific research applications:
Medicinal Chemistry: It is investigated for its potential as a therapeutic agent due to its ability to interact with biological targets such as enzymes and receptors.
Organic Synthesis: It serves as a building block for the synthesis of more complex heterocyclic compounds.
Biological Studies: It is used in studies to understand its effects on cellular processes and its potential as a drug candidate.
Industrial Applications: It is explored for its use in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL involves its interaction with specific molecular targets. The amino and hydroxyl groups allow it to form hydrogen bonds with enzymes or receptors, potentially inhibiting their activity. The tetrahydro-2H-pyran-4-yl group may enhance its binding affinity and selectivity for certain targets .
Comparison with Similar Compounds
Key Structural and Functional Differences
The following table summarizes critical differences between 2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL and analogous compounds:
Substituent Effects on Physicochemical Properties
Tetrahydro-2H-pyran-4-yl vs. Thioether/Aromatic Groups The target compound’s tetrahydro-2H-pyran-4-yl group provides a balance between polarity (via ether oxygen) and moderate lipophilicity. The trifluoromethyl group () introduces strong electron-withdrawing effects, which stabilize the hydroxyl group’s deprotonated form, enhancing reactivity in acidic environments .
Cyclic vs. Linear Substituents
- The rigid tetrahydropyran ring in the target compound imposes steric constraints that may limit binding to flat active sites compared to flexible substituents like methoxymethyl () .
- Pyrrolidine-containing analogs () introduce basic nitrogen, enabling salt formation and improved solubility in acidic conditions .
Electron-Donating vs. Electron-Withdrawing Groups
- Chlorine () and trifluoromethyl () substituents withdraw electron density, increasing the hydroxyl group’s acidity (pKa ~8–10). This contrasts with the electron-donating methyl group (), which may reduce reactivity in nucleophilic substitution reactions .
Biological Activity
2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL is a compound of interest due to its potential biological activities, particularly in the fields of anti-inflammatory and anticancer research. This article reviews the biological activity of this compound, synthesizing findings from various studies and presenting data on its mechanisms of action.
- Molecular Formula : C₉H₁₄N₄O
- Molecular Weight : 182.23 g/mol
- CAS Number : 1622835-90-8
Biological Activity Overview
Research indicates that 2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL exhibits significant biological activities, including anti-inflammatory effects and potential as a therapeutic agent in cancer treatment.
Anti-inflammatory Activity
A study conducted on a series of pyrimidine derivatives, including 2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL, demonstrated its ability to inhibit the production of nitric oxide (NO) and inflammatory cytokines in lipopolysaccharide (LPS)-stimulated macrophages. The compound was shown to suppress the expression of inducible nitric oxide synthase (iNOS) and cyclooxygenase (COX)-2, critical enzymes in the inflammatory response. Additionally, it prevented the nuclear translocation of NF-kB p65, a key transcription factor involved in inflammation .
Anticancer Activity
In vitro studies have indicated that 2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL may exhibit cytotoxic effects against various cancer cell lines. The compound's mechanism involves inducing apoptosis and inhibiting cell proliferation through modulation of signaling pathways associated with cell survival and death .
The biological activity of 2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL can be attributed to several mechanisms:
-
Inhibition of Inflammatory Pathways :
- Suppresses NF-kB signaling.
- Reduces levels of pro-inflammatory cytokines.
- Inhibits MAPK pathways involved in inflammation.
-
Induction of Apoptosis :
- Activates caspases leading to programmed cell death.
- Disrupts mitochondrial membrane potential.
-
Cell Cycle Arrest :
- Interferes with cell cycle progression, particularly at the G1/S checkpoint.
Case Studies
Several case studies have highlighted the efficacy of 2-Amino-6-(tetrahydro-2H-pyran-4-YL)pyrimidin-4-OL:
- Study on Macrophage Activation :
- Cancer Cell Line Testing :
Data Summary
| Activity | Effect | Mechanism |
|---|---|---|
| Anti-inflammatory | Inhibition of NO and cytokines | NF-kB and MAPK pathway suppression |
| Anticancer | Induction of apoptosis | Caspase activation; cell cycle arrest |
| Cytotoxicity | Significant against cancer cells | Disruption of mitochondrial function |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
